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Compound of Interest

Compound Name:
5-Chloro-4-

methoxysalicylaldehyde

Cat. No.: B1455506 Get Quote

Before selecting a purification strategy, it is essential to understand the physicochemical

properties of the target compound and its likely impurities.

Table 1: Physicochemical Properties of 5-Chloro-4-methoxysalicylaldehyde

Property Value Source

CAS Number 89938-56-7 [1]

Molecular Formula C₈H₇ClO₃ [2]

Molecular Weight 186.59 g/mol [2]

Appearance
Typically a solid (e.g., white to

off-white powder)
General Knowledge

Melting Point

Data not widely published;

requires experimental

determination.

Solubility

Soluble in many organic

solvents like ethanol,

methanol, ethyl acetate, DCM.

Sparingly soluble in water.
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Common Impurities in Synthesis
The purity challenges associated with 5-Chloro-4-methoxysalicylaldehyde often stem from

its synthesis. Common synthetic routes can introduce several types of impurities.[3] These can

include:

Starting Materials: Unreacted precursors from the formylation reaction.

Isomeric Impurities: Formation of other chloro-methoxysalicylaldehyde isomers due to a lack

of complete regioselectivity.[3]

Oxidation Products: The aldehyde functional group is susceptible to oxidation, especially

upon exposure to air, forming the corresponding 5-chloro-4-methoxy-salicylic acid.[3][4]

Byproducts from Reagents: Side-products from the specific synthetic reaction used (e.g.,

Vilsmeier-Haack or Reimer-Tiemann reaction).[3][5]

A general workflow for purification is essential for systematically approaching the isolation of

the target compound.
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Crude 5-Chloro-4-methoxysalicylaldehyde

Initial Purity Assessment (TLC/LCMS)

Technique 1:
Recrystallization

 Crystalline solid
 Few, distinct impurities

Technique 2:
Column Chromatography

 Oily/amorphous solid
 Multiple/close-spotting impurities

Technique 3:
Bisulfite Adduct Formation

 Non-aldehydic impurities
 present

Final Purity Assessment
(TLC, MP, NMR)

Pure Product (>98%)

 Purity Confirmed

Impure Product

 Purity Not Met

Re-process with
alternative technique
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Crude Product in
Organic Solvent (e.g., Ether)

Add Saturated Aqueous
Sodium Bisulfite (NaHSO₃)

Shake Vigorously in
Separatory Funnel

Separate Layers

Organic Layer:
Contains non-aldehydic impurities

 Discard

Aqueous Layer:
Contains water-soluble

Aldehyde-Bisulfite Adduct

Add Base (e.g., NaHCO₃)
to Aqueous Layer

Aldehyde is Regenerated

Extract with Fresh
Organic Solvent

Pure Aldehyde in
Organic Solvent

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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